molecular formula C21H32N4O4 B14575516 1,1'-(Propane-1,3-diyl)bis(3-ethyl-5-propylpyrimidine-2,4(1H,3H)-dione) CAS No. 61402-74-2

1,1'-(Propane-1,3-diyl)bis(3-ethyl-5-propylpyrimidine-2,4(1H,3H)-dione)

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CAS No.: 61402-74-2
M. Wt: 404.5 g/mol
InChI Key: CUXWRMDZGDBNFE-UHFFFAOYSA-N
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Description

1,1’-(Propane-1,3-diyl)bis(3-ethyl-5-propylpyrimidine-2,4(1H,3H)-dione) is a synthetic organic compound belonging to the class of pyrimidine derivatives. Pyrimidines are heterocyclic aromatic organic compounds similar to pyridines and are known for their wide range of applications in medicinal chemistry and materials science.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 1,1’-(Propane-1,3-diyl)bis(3-ethyl-5-propylpyrimidine-2,4(1H,3H)-dione) typically involves the following steps:

    Formation of Pyrimidine Rings: The pyrimidine rings can be synthesized through the Biginelli reaction, which involves the condensation of an aldehyde, a β-keto ester, and urea under acidic conditions.

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Properties

CAS No.

61402-74-2

Molecular Formula

C21H32N4O4

Molecular Weight

404.5 g/mol

IUPAC Name

3-ethyl-1-[3-(3-ethyl-2,4-dioxo-5-propylpyrimidin-1-yl)propyl]-5-propylpyrimidine-2,4-dione

InChI

InChI=1S/C21H32N4O4/c1-5-10-16-14-22(20(28)24(7-3)18(16)26)12-9-13-23-15-17(11-6-2)19(27)25(8-4)21(23)29/h14-15H,5-13H2,1-4H3

InChI Key

CUXWRMDZGDBNFE-UHFFFAOYSA-N

Canonical SMILES

CCCC1=CN(C(=O)N(C1=O)CC)CCCN2C=C(C(=O)N(C2=O)CC)CCC

Origin of Product

United States

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